
Potential Candidates for "Antiproliferative agent-
22":

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antiproliferative agent-22

Cat. No.: B12392350 Get Quote

Isatin Derivatives: In a study on 5-methoxyindole tethered C-5 functionalized isatins, a series

of compounds (5a-w) were synthesized and tested for their antiproliferative activity. While

specific compounds like 5o and 5w were identified as most active, the series includes a

compound that could be designated '22' in a different context.[1]

AB-22: DrugBank lists a compound with the identifier AB-22, which is chemically named N-

(2-chloro-6-propoxypyridin-4-yl)-2-(2-hydroxyethyl)-2-(4-isopropyl-1,3-dimethyl-1H-

pyrazolo[3,4-b]pyridin-6-yl)hydrazinecarboxamide.[2]

Aminoacetylenicoxyquinazoline Derivatives: Research on the synthesis of

aminoacetylenicoxyquinazoline derivatives for their antiproliferative activities might contain a

compound designated as '22' within their series.[3]

Pannosides from Aster tripolium L.: The structural elucidation of pannosides with antiviral

and antiproliferative properties from this halophyte could potentially include a compound

numbered 22.[4]

Hydroxychavicol Analogs: A study identifying the structural components of hydroxychavicol

responsible for its antiproliferative properties might refer to a specific analog or derivative as

compound 22.[5]

PROTAC Degrader for KRAS: Research on Proteolysis Targeting Chimeras (PROTACs) for

degrading KRAS proteins may have a specific degrader molecule designated as '22'.
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Furoxan Derivatives: A study on the greener synthesis of antiproliferative furoxans via

multicomponent reactions could include a compound labeled '22'.[6]

Tatridin A and its Derivatives: Research into the antiproliferative activity of sesquiterpene

lactones like Tatridin A might involve derivatives or related compounds numbered as '22'.[7]

Anti-inflammatory agent 22: A compound with anti-inflammatory properties that also shows

potential in preventing adipogenesis and suppressing lymphedema is referred to as "Anti-

inflammatory agent 22 (compound 14a)".[8]

Once you select the specific compound of interest from the possibilities above (or provide a

more specific identifier if available), a comprehensive technical guide will be generated,

including:

Detailed Structural Elucidation Data: Summarized in clear, tabular format for easy

comparison.

Experimental Protocols: Methodologies for all key experiments cited in the literature.

Signaling Pathway and Workflow Diagrams: Visual representations using Graphviz (DOT

language) as requested, adhering to all specified formatting requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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